N-(2-hydroxycyclobutyl)-N-methylcyclobutanecarboxamide
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Description
N-(2-hydroxycyclobutyl)-N-methylcyclobutanecarboxamide is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.251. The purity is usually 95%.
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Scientific Research Applications
Novel Binding Sites and Inhibitors for FTO Protein
Research has identified compounds such as N-(5-Chloro-2,4-dihydroxyphenyl)-1-phenylcyclobutanecarboxamide (N-CDPCB) as inhibitors of the fat mass and obesity-associated protein (FTO), revealing novel binding sites that could provide insights into new therapeutic targets for obesity or obesity-associated diseases (Wu He et al., 2015).
Antiviral Carbocyclic Analogues
Compounds with cyclobutyladenine structures have been synthesized and evaluated for antiviral activities, demonstrating potential as potent antiviral carbocyclic analogues (T. Maruyama, Y. Hanai, Y. Sato, 1992).
Radiosynthesis for Tumor Imaging
An improved synthesis method for the precursor of anti-1-amino-3-[18F]fluorocyclobutyl-1-carboxylic acid (FACBC) has been developed, showing promise for tumor imaging with positron emission tomography (PET). This advancement is crucial for the routine production of anti-[18F]FACBC for human use (J. McConathy et al., 2003).
Prodrug Forms for Amides
Research on N-acyl and N-alkoxycarbonyl derivatives of benzamide and similar compounds has been conducted to assess their suitability as prodrugs for the amide group in various drug substances and bioactive peptides. This study highlights the chemical stability and enzymatic hydrolysis properties of these derivatives (A. H. Kahns, H. Bundgaard, 1991).
Boron Neutron Capture Therapy Agent
A novel synthesis of a boronated aminocyclobutanecarboxylic acid aims to utilize it in neutron capture therapy, indicating potential use in treating brain tumors (G. Kabalka, Min-Liang Yao, 2003).
Properties
IUPAC Name |
N-(2-hydroxycyclobutyl)-N-methylcyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO2/c1-11(8-5-6-9(8)12)10(13)7-3-2-4-7/h7-9,12H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBQKECKFRJJPFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCC1O)C(=O)C2CCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.